N-[2-(4-chlorophenyl)ethyl]-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-[2-(4-chlorophenyl)ethyl]-3-[2-chloro-5-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C16H13Cl2F3N2O/c17-12-4-1-10(2-5-12)7-8-22-15(24)23-14-9-11(16(19,20)21)3-6-13(14)18/h1-6,9H,7-8H2,(H2,22,23,24)
• InChI Key: GVAFYDPGEYSUJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)Cl
• Molecular Formula: C16H13Cl2F3N2O
• Molecular Weight: 377.2 g/mol

Description

N-[2-(4-chlorophenyl)ethyl]-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea, also known as Diuron, is a herbicide that belongs to the class of substituted ureas. It was first introduced in 1957 and has since been widely used in agriculture to control the growth of weeds. Diuron is a highly effective herbicide that works by inhibiting photosynthesis in plants. In recent years, there has been a growing interest in the scientific community to study the synthesis, mechanism of action, and biochemical and physiological effects of Diuron.

Mechanism of Action

N-[2-(4-chlorophenyl)ethyl]-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea works by inhibiting photosynthesis in plants. It does this by blocking the electron transport chain in the chloroplasts of plant cells. This results in a decrease in the production of ATP and NADPH, which are essential for the process of photosynthesis. As a result, the growth of weeds is inhibited, leading to their eventual death.
Biochemical and Physiological Effects
N-[2-(4-chlorophenyl)ethyl]-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea has been shown to have a number of biochemical and physiological effects on plants. It has been shown to inhibit the activity of photosystem II, which is responsible for the transfer of electrons during photosynthesis. In addition, N-[2-(4-chlorophenyl)ethyl]-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea has also been shown to inhibit the activity of enzymes such as catalase and peroxidase, which are involved in the detoxification of reactive oxygen species in plants.

Advantages and Limitations for Lab Experiments

N-[2-(4-chlorophenyl)ethyl]-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea has a number of advantages for use in lab experiments. It is a highly effective herbicide that is relatively inexpensive and easy to obtain. In addition, it has a long half-life, which allows for extended periods of observation. However, N-[2-(4-chlorophenyl)ethyl]-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea also has some limitations. It can be toxic to some plant species and can have negative effects on soil microorganisms. In addition, it can be difficult to remove from soil and water, which can lead to environmental contamination.

Future Directions

There are a number of future directions for research on N-[2-(4-chlorophenyl)ethyl]-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea. One area of interest is the development of new synthesis methods that are more efficient and environmentally friendly. In addition, there is a need for more research on the biochemical and physiological effects of N-[2-(4-chlorophenyl)ethyl]-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea on plants. This could include studies on the effects of N-[2-(4-chlorophenyl)ethyl]-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea on gene expression and protein synthesis in plants. Finally, there is a need for more research on the environmental impact of N-[2-(4-chlorophenyl)ethyl]-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea, including its effects on soil microorganisms and aquatic ecosystems.

Scientific Research Applications

N-[2-(4-chlorophenyl)ethyl]-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea has been extensively studied for its applications in weed control. It is commonly used in agriculture to control the growth of weeds in crops such as sugarcane, cotton, and citrus fruits. In addition, N-[2-(4-chlorophenyl)ethyl]-N'-[2-chloro-5-(trifluoromethyl)phenyl]urea has also been used in forestry, turf management, and aquatic weed control.